Cas no 5617-74-3 (3-Oxabicyclo[3.1.0]hexane-2,4-dione)

• Product Name: 3-Oxabicyclo[3.1.0]hexane-2,4-dione
• CAS No: 5617-74-3
• MF: C₅H₄O₃
• MW: 112.083461761475
• MDL: MFCD00126929
• CID: 46049
• PubChem ID: 24864363
• Update Time: 2025-11-02

3-Oxabicyclo[3.1.0]hexane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-Oxabicyclo[3.1.0]hexane-2,4-dione
• 3-Oxabicyclo[3.1.0]hexan-2,4-dione
• 1,2-cyclopropanedicarboxylic anhydride
• 3-oxabicyclo(3.1.0)hexane-2,4-dione
• Cyclopropan-1,2-dicarbonsaeure-anhydrid
• cyclopropane-1,2-dicarboxylic acid anhydride
• cyclopropanedicarboxylic anhydride
• methanosuccinic anhydride
• oxabicyclohexanedione
• PubChem18320
• AMOT0096
• ZRMYHUFDVLRYPN-UHFFFAOYSA-N
• EBD15752
• BCP11186
• CO0019
• RP09617
• TRA0009660
• 1,2-Cyclopropane dicarboxylic anhydride
• cyclopropane-1,2-dicar
• MFCD00126929
• DTXSID70370464
• PB48921
• FT-0681227
• AKOS005073480
• 3-Oxabicyclo[3.1.0]hexane-2,4-dione, 98%
• CS-W002390
• 3-oxa-bicyclo[3.1.0]-hexane-2,4-dione
• J-512985
• AM20100382
• 1,2-cyclopropanedicarboxylic acid anhydride
• 5617-74-3
• MS-1982
• EN300-45245
• cyclopropane-2,3-dicarboxylic acid anhydride
• 3-oxabicyclo[3.1.0]-hexane-2,4-dione
• O0434
• 3-oxabicyclo(3.1.0)hexane-2 pound not4-dione
• AC-28802
• cyclopropane-1,2-dicarboxylic anhydride
• BP-12743
• SY029586
• 3-oxa-bicyclo[3.1.0]hexane-2,4-dione
• SCHEMBL240788

• MDL： MFCD00126929
• Inchi： 1S/C5H4O3/c6-4-2-1-3(2)5(7)8-4/h2-3H,1H2
• InChI Key： ZRMYHUFDVLRYPN-UHFFFAOYSA-N
• SMILES： O1C(C2CC2C1=O)=O

Computed Properties

• Exact Mass: 112.01600
• Monoisotopic Mass: 112.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.3
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: White crystals
• Density: 1.50
• Melting Point: 58.0 to 62.0 deg-C
• Boiling Point: 114°C/1mmHg(lit.)
• Flash Point: 143.3 °C
• Refractive Index: 1.4630 (estimate)
• PSA: 43.37000
• LogP: -0.29410
• Sensitiveness: Moisture Sensitive
• Solubility: Insoluble in water

3-Oxabicyclo[3.1.0]hexane-2,4-dione Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones

Additional information on 3-Oxabicyclo[3.1.0]hexane-2,4-dione

3-Oxabicyclo[3.1.0]hexane-2,4-dione (CAS No. 5617-74-3): A Versatile Bicyclic Compound with Broad Applications

3-Oxabicyclo[3.1.0]hexane-2,4-dione (CAS No. 5617-74-3) is a unique bicyclic organic compound that has garnered significant attention in recent years due to its intriguing molecular structure and diverse applications. This compound, characterized by its oxabicyclic framework and dione functionality, serves as a valuable building block in organic synthesis and pharmaceutical research. Its molecular formula C5H4O3 and compact structure make it an attractive candidate for various chemical transformations.

The growing interest in sustainable chemistry and green synthesis has brought compounds like 3-Oxabicyclo[3.1.0]hexane-2,4-dione into focus. Researchers are particularly interested in its potential as a bio-based platform chemical, aligning with current trends in circular economy initiatives. The compound's rigid bicyclic structure offers unique opportunities for creating molecular complexity with minimal synthetic steps, addressing the pharmaceutical industry's need for efficient synthetic routes.

From a structural perspective, 3-Oxabicyclo[3.1.0]hexane-2,4-dione features an interesting combination of strain energy and functional group density. The presence of two carbonyl groups at positions 2 and 4, along with the oxygen bridge, creates a polar molecular surface that influences its reactivity patterns and intermolecular interactions. These characteristics make it particularly valuable for asymmetric synthesis and the construction of chiral scaffolds in medicinal chemistry.

Recent advancements in computational chemistry and AI-assisted drug discovery have highlighted the potential of 3-Oxabicyclo[3.1.0]hexane-2,4-dione derivatives as privileged structures in pharmaceutical design. The compound's ability to serve as a versatile synthon has been demonstrated in the synthesis of various biologically active molecules, including potential treatments for neurological disorders and metabolic diseases, which are among the most searched health topics today.

The material science applications of 3-Oxabicyclo[3.1.0]hexane-2,4-dione are equally noteworthy. Its incorporation into polymeric materials can impart unique thermal properties and mechanical strength, making it relevant to current research in advanced materials and smart polymers. These applications align well with the growing market demand for high-performance materials in electronics and aerospace industries.

From a synthetic methodology standpoint, the preparation of 3-Oxabicyclo[3.1.0]hexane-2,4-dione has evolved significantly. Modern approaches emphasize atom economy and catalytic processes, reflecting the chemical industry's shift toward sustainable practices. Recent publications have described innovative routes utilizing metal-catalyzed cyclizations and photochemical methods, addressing common search queries about green chemistry techniques.

The analytical characterization of 3-Oxabicyclo[3.1.0]hexane-2,4-dione presents interesting challenges and opportunities. Advanced techniques such as X-ray crystallography and NMR spectroscopy have been employed to elucidate its molecular conformation and electronic properties. These studies contribute to our understanding of structure-activity relationships in related compounds, a topic of constant interest in drug discovery forums and research publications.

In the context of intellectual property and commercial availability, 3-Oxabicyclo[3.1.0]hexane-2,4-dione has seen growing patent activity in recent years. Its applications in specialty chemicals and pharmaceutical intermediates have made it a compound of interest for fine chemical manufacturers worldwide. The market for such high-value intermediates is expected to grow in parallel with the expansion of custom synthesis services and contract research organizations.

Looking forward, the potential of 3-Oxabicyclo[3.1.0]hexane-2,4-dione in emerging technologies is particularly exciting. Its possible applications in molecular electronics, supramolecular chemistry, and nanotechnology are areas of active investigation. These fields represent some of the most searched technical topics in contemporary chemical research, indicating strong future interest in this versatile compound.

For researchers and industry professionals seeking detailed information about 3-Oxabicyclo[3.1.0]hexane-2,4-dione, it's important to consult recent scientific literature and technical databases. The compound's safety data and handling procedures should always be reviewed prior to experimental work, following standard laboratory safety protocols and chemical hygiene practices.